Cas no 1774017-14-9 (4-(2,4-dimethylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride)

• Product Name: 4-(2,4-dimethylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride
• CAS No: 1774017-14-9
• Molecular Formula: C₁₂H₁₆FNO₄S₂
• Molecular Weight: 321.388144493103
• CID: 5452440
• PubChem ID: 114791787

4-(2,4-dimethylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride Properties

Names and Identifiers

• 1774017-14-9
• Z1761844039
• EN300-26578390
• 4-[(2,4-dimethylpyrrolidin-1-yl)sulfonyl]benzene-1-sulfonyl fluoride
• 4-(2,4-dimethylpyrrolidin-1-yl)sulfonylbenzene-1-sulfonyl fluoride

• InChIKey： URSVMTATCTZSEA-UHFFFAOYSA-N
• Inchi： 1S/C12H16FNO4S2/c1-9-7-10(2)14(8-9)20(17,18)12-5-3-11(4-6-12)19(13,15)16/h3-6,9-10H,7-8H2,1-2H3
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(N1CC(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 321.05047850g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 321.05047850g/mol
• Heavy Atom Count: 20
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides